molecular formula C12H17IN2 B8778639 N-(2-iodophenyl)-1-methylpiperidin-4-amine

N-(2-iodophenyl)-1-methylpiperidin-4-amine

Cat. No.: B8778639
M. Wt: 316.18 g/mol
InChI Key: WNXURJCQWJZWLO-UHFFFAOYSA-N
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Description

N-(2-iodophenyl)-1-methylpiperidin-4-amine is a useful research compound. Its molecular formula is C12H17IN2 and its molecular weight is 316.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17IN2

Molecular Weight

316.18 g/mol

IUPAC Name

N-(2-iodophenyl)-1-methylpiperidin-4-amine

InChI

InChI=1S/C12H17IN2/c1-15-8-6-10(7-9-15)14-12-5-3-2-4-11(12)13/h2-5,10,14H,6-9H2,1H3

InChI Key

WNXURJCQWJZWLO-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)NC2=CC=CC=C2I

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 2-iodoaniline (1.0 g, 4.57 mmol) in 15 mL 1,2-dichloroethane was treated with 1-methylpiperidin-4-one (530 μL, 4.57 mmol) followed by sodium triacetoxyborohydride (1.55 g, 7.31 mmol) then acetic acid (259 μL). The suspension was stirred at room temperature for 21 hours. After this time, the mixture was cooled to 0° C., quenched with 20 mL 1N NaOH and extracted with 2×100 mL CH2Cl2. The combined organic layer was dried over MgSO4, filtered and concentrated. The residue was subjected to flash chromatography on silica gel using 5% 2M NH3 in MeOH/CH2Cl2. A light yellow oil was obtained (579 mg, 40.2%). 1H-NMR (CDCl3) δ 7.64 (dd, J=1.2, 8.1 Hz, 1H), 7.21-7.15 (m, 1H), 6.57 (d, J=8.1 Hz, 1H), 6.44-6.39 (m, 1H), 4.12-4.10 (m, 1H), 3.37-3.35 (m, 1H), 3.79-2.75 (m, 2H), 2.31 (s, 3H), 2.22-2.03 (m, 4H), 1.65-1.53 (m, 2H). MS (ESI): 317.1 (M+1, 100%).
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